Cas no 898541-51-0 (5-chloro-2-(pyrrolidine-1-carbonyl)aniline)

• Product Name: 5-chloro-2-(pyrrolidine-1-carbonyl)aniline
• CAS No: 898541-51-0
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 4664321
• Update Time: 2025-11-06

5-chloro-2-(pyrrolidine-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (2-amino-4-chlorophenyl)(pyrrolidin-1-yl)methanone
• 5-chloro-2-(pyrrolidine-1-carbonyl)aniline

• Inchi： 1S/C11H13ClN2O/c12-8-3-4-9(10(13)7-8)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6,13H2
• InChI Key： CJFVHCYKPYDKIG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1N)(N1CCCC1)=O

Additional information on 5-chloro-2-(pyrrolidine-1-carbonyl)aniline

Comprehensive Overview of 5-chloro-2-(pyrrolidine-1-carbonyl)aniline (CAS No. 898541-51-0): Properties, Applications, and Industry Insights

5-chloro-2-(pyrrolidine-1-carbonyl)aniline, with the CAS number 898541-51-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloroaniline core with a pyrrolidine carbonyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and precise weight are often critical for researchers optimizing synthetic routes or studying structure-activity relationships (SAR).

In recent years, the demand for heterocyclic compounds like 5-chloro-2-(pyrrolidine-1-carbonyl)aniline has surged due to their role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with trending topics such as targeted cancer therapies and neurodegenerative disease research, where users frequently search for terms like "small molecule drug discovery" or "scaffold optimization." The compound’s pyrrolidine ring is particularly notable for enhancing membrane permeability, a hot topic in bioavailability enhancement discussions.

From a synthetic chemistry perspective, CAS 898541-51-0 serves as a building block for high-value intermediates. Laboratories often explore its reactivity via amide coupling or electrophilic aromatic substitution, addressing common search queries like "aniline derivatives in medicinal chemistry". Its chloro substituent offers further functionalization potential, appealing to researchers investigating structure diversification strategies. Analytical data (e.g., HPLC purity, NMR spectra) are frequently requested, reflecting the compound’s importance in quality control protocols.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of 5-chloro-2-(pyrrolidine-1-carbonyl)aniline aligns with broader industry shifts toward green chemistry principles. Searches for "sustainable synthesis" or "eco-friendly intermediates" highlight this trend. The compound’s stability under various pH conditions and solvent systems further supports its utility in scalable processes.

Market-wise, suppliers of CAS 898541-51-0 cater to contract research organizations (CROs) and academic institutions, with users often seeking bulk pricing or custom synthesis options. The rise of AI-driven retrosynthesis tools has also increased interest in such compounds, as they serve as test cases for algorithmic route prediction. This intersection of chemistry and technology underscores the compound’s relevance in modern drug development pipelines.

In summary, 5-chloro-2-(pyrrolidine-1-carbonyl)aniline exemplifies the synergy between structural complexity and practical utility. Its applications span hit-to-lead optimization, material science, and beyond, addressing both niche and mainstream scientific inquiries. As research evolves, this compound will likely remain a staple in discussions about molecular design and innovative therapeutics.